Cas no 446867-70-5 (2(1H)-Pyrazinone, 5,6-diethyl-1-hydroxy-3-(2-methylpropyl)- (9CI))

• Product name: 2(1H)-Pyrazinone, 5,6-diethyl-1-hydroxy-3-(2-methylpropyl)- (9CI)
• CAS No: 446867-70-5
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 1018132
• PubChem ID: 18435624

2(1H)-Pyrazinone, 5,6-diethyl-1-hydroxy-3-(2-methylpropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 5,6-diethyl-1-hydroxy-3-(2-methylpropyl)- (9CI)
• 446867-70-5
• 2(1H)-PYRAZINONE, 5,6-DIETHYL-1-HYDROXY-3-(2-METHYLPROPYL)-
• SCHEMBL7621374
• 5,6-Diethyl-1-hydroxy-3-isobutylpyrazin-2(1H)-one
• DB-280361

• Inchi： InChI=1S/C12H20N2O2/c1-5-9-11(6-2)14(16)12(15)10(13-9)7-8(3)4/h8,16H,5-7H2,1-4H3
• InChI Key： LATQIRHTCMSUQX-UHFFFAOYSA-N
• SMILES： CCC1=C(N(C(=O)C(=N1)CC(C)C)O)CC

Computed Properties

• Exact Mass: 224.152
• Monoisotopic Mass: 224.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9A^2
• XLogP3: 1.8